Cas no 1396761-95-7 (N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide
• CAS No: 1396761-95-7
• MF: C₁₆H₁₄F₃NO₂S
• MW: 341.348073482513
• CID: 5405740
• Update Time: 2025-05-20

N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-thiophen-2-ylcyclopropyl)methyl]-4-(trifluoromethoxy)benzamide
• N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C16H14F3NO2S/c17-16(18,19)22-12-5-3-11(4-6-12)14(21)20-10-15(7-8-15)13-2-1-9-23-13/h1-6,9H,7-8,10H2,(H,20,21)
• InChI Key： KAVKTXLVXVSXIS-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CC1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide

N-{[1-(Thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide (CAS No. 1396761-95-7): A Comprehensive Overview

N-{[1-(Thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide (CAS No. 1396761-95-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a benzamide derivative with a unique structural framework that includes a thiophene ring and a trifluoromethoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The thiophene ring, a five-membered heterocyclic compound, is known for its aromaticity and electron-donating properties. In the context of N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide, the thiophene ring contributes to the overall stability and bioavailability of the molecule. The cyclopropyl group, on the other hand, adds conformational rigidity, which can influence the compound's interactions with biological targets. The trifluoromethoxy substituent, a fluorinated functional group, enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo studies.

Recent research has focused on the potential therapeutic applications of N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide have been extensively studied to optimize its therapeutic potential. Research has demonstrated that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its use in chronic conditions. Furthermore, its low toxicity profile makes it an attractive candidate for long-term treatment regimens.

Despite its promising therapeutic potential, N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide is still in the early stages of clinical development. Ongoing preclinical studies are aimed at elucidating its safety and efficacy in animal models of various diseases. These studies will provide valuable insights into the compound's mechanism of action and help guide future clinical trials.

In conclusion, N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-4-(trifluoromethoxy)benzamide (CAS No. 1396761-95-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in areas such as pain management and cancer therapy.